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Compound of Interest

Compound Name:
5-Acetonyl-2-methoxybenzene

sulfonamide

Cat. No.: B121954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Acetonyl-2-methoxybenzene sulfonamide, a key intermediate in the synthesis of

Tamsulosin.[1][2][3] While quantitative solubility data for this specific compound is not readily

available in published literature, this document consolidates the existing qualitative information

and outlines a standardized experimental protocol for its precise determination.

Physicochemical Properties
A foundational understanding of the compound's physical and chemical properties is essential

for any solubility studies.
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Property Value Reference

CAS Number 116091-63-5 [1]

Molecular Formula C₁₀H₁₃NO₄S [4]

Molecular Weight 243.28 g/mol [4][5]

Appearance
Light Beige Solid / Pale yellow

to brown solid
[1][6]

Melting Point
>186ºC (decomposition) / 194-

197°C
[1][7]

Physical Form Crystal - Powder [1]

Qualitative Solubility Data
Based on available safety data sheets and supplier information, the solubility of 5-Acetonyl-2-
methoxybenzene sulfonamide has been qualitatively described in several common solvents.

This information is crucial for selecting appropriate solvent systems for analysis, purification,

and formulation.

Solvent Solubility Reference

N,N-Dimethylformamide (DMF) Very Soluble

Dimethyl sulfoxide (DMSO) Slightly Soluble [1][8]

Methanol
Soluble / Slightly Soluble

(when heated)
[1][8]

Glacial Acetic Acid Sparingly Soluble

Chloroform Very Slightly Soluble

Water Practically Insoluble

Experimental Protocol for Quantitative Solubility
Determination
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To obtain precise and reproducible solubility data, a standardized experimental protocol is

required. The shake-flask method is a widely accepted and reliable technique for determining

the equilibrium solubility of a compound.[9] The following protocol is a general guideline that

can be adapted for 5-Acetonyl-2-methoxybenzene sulfonamide.

Objective: To determine the equilibrium solubility of 5-Acetonyl-2-methoxybenzene
sulfonamide in various solvents at a specified temperature.

Materials:

5-Acetonyl-2-methoxybenzene sulfonamide (solid, crystalline powder)

Selected solvents (e.g., water, methanol, ethanol, acetonitrile, etc.)

Volumetric flasks

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 5-Acetonyl-2-methoxybenzene sulfonamide to a series of

vials, each containing a known volume of a specific solvent. The presence of undissolved

solid is essential to ensure that equilibrium is reached from a state of saturation.

Equilibration:
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Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and

agitation speed.

Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that

the dissolution process has reached a steady state.

Phase Separation:

After equilibration, remove the vials from the shaker and allow them to stand undisturbed

to let the excess solid settle.

To ensure complete removal of undissolved solids, centrifuge the samples at a high

speed.

Sample Preparation for Analysis:

Carefully withdraw an aliquot of the clear supernatant from each vial.

Filter the aliquot through a syringe filter to remove any remaining particulate matter.

Dilute the filtered supernatant with a suitable solvent to a concentration that falls within the

linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC method to determine the

concentration of the dissolved 5-Acetonyl-2-methoxybenzene sulfonamide.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the compound in the experimental samples.

Data Analysis:

Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or

mol/L, based on the concentration determined by HPLC and the dilution factor used.
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Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the shake-flask method for

determining solubility.
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Workflow for Shake-Flask Solubility Determination
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Caption: Experimental workflow for the shake-flask solubility determination method.
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Application in Drug Development
5-Acetonyl-2-methoxybenzene sulfonamide is a crucial intermediate in the synthesis of

Tamsulosin, a selective alpha-1 adrenergic receptor antagonist used in the treatment of benign

prostatic hyperplasia.[1][2][10] The solubility of this intermediate is a critical parameter that can

influence the efficiency of the synthesis process, including reaction kinetics, yield, and

purification. A thorough understanding of its solubility in various organic solvents is therefore

essential for process optimization and scale-up in pharmaceutical manufacturing.

While this guide provides the currently available information on the solubility of 5-Acetonyl-2-
methoxybenzene sulfonamide, it is recommended that researchers perform quantitative

solubility studies using a standardized protocol, such as the one outlined above, to obtain

precise data for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of 5-Acetonyl-2-methoxybenzene
sulfonamide: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121954#solubility-of-5-acetonyl-2-methoxybenzene-
sulfonamide-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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